Cas no 2228290-26-2 (2-hydroxy-2-(4-methylthiophen-2-yl)acetic acid)

• Product Name: 2-hydroxy-2-(4-methylthiophen-2-yl)acetic acid
• CAS No: 2228290-26-2
• MF: C₇H₈O₃S
• MW: 172.201621055603
• CID: 5522732
• PubChem ID: 53912664
• Update Time: 2025-06-13

2-hydroxy-2-(4-methylthiophen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• α-Hydroxy-4-methyl-2-thiopheneacetic acid
• 2-Hydroxy-2-(4-methyl-2-thienyl)acetic Acid
• 2-hydroxy-2-(4-methylthiophen-2-yl)acetic acid

• Inchi： 1S/C7H8O3S/c1-4-2-5(11-3-4)6(8)7(9)10/h2-3,6,8H,1H3,(H,9,10)
• InChI Key： IEWOEOQPXPBNOL-UHFFFAOYSA-N
• SMILES： S1C(C(C(=O)O)O)=CC(C)=C1

Computed Properties

• Exact Mass: 172.01941529g/mol
• Monoisotopic Mass: 172.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 85.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Alpha hydroxy acids and derivatives

Additional information on 2-hydroxy-2-(4-methylthiophen-2-yl)acetic acid

Introduction to 2-hydroxy-2-(4-methylthiophen-2-yl)acetic acid (CAS No. 2228290-26-2)

2-hydroxy-2-(4-methylthiophen-2-yl)acetic acid, identified by the CAS number 2228290-26-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a hydroxyacetic acid backbone conjugated with a thiophene ring substituted at the 4-position with a methyl group, exhibits unique structural and functional properties that make it a valuable candidate for further investigation in drug discovery and material science.

The structural motif of 2-hydroxy-2-(4-methylthiophen-2-yl)acetic acid combines the versatility of the hydroxyl group with the aromaticity of the thiophene scaffold. Thiophenes, as heterocyclic compounds, are widely recognized for their presence in numerous natural products and pharmaceuticals, often contributing to bioactivity through interactions with biological targets. The introduction of a methyl group at the 4-position of the thiophene ring further modulates its electronic properties, potentially enhancing its binding affinity to specific receptors or enzymes.

In recent years, there has been growing interest in thiophene-based derivatives due to their demonstrated efficacy in various therapeutic applications. For instance, studies have highlighted the potential of thiophene acetic acids as intermediates in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other pharmacologically active compounds. The hydroxyl group in 2-hydroxy-2-(4-methylthiophen-2-yl)acetic acid also suggests possible roles in hydrogen bonding interactions, which are critical for drug-receptor binding and pharmacokinetic profiles.

From a synthetic chemistry perspective, 2-hydroxy-2-(4-methylthiophen-2-yl)acetic acid serves as a versatile building block for more complex molecules. Its acetic acid moiety allows for further functionalization via esterification, amidation, or carboxylation reactions, enabling the creation of libraries of derivatives with tailored properties. Additionally, the thiophene ring can be modified through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, expanding its utility in constructing more intricate molecular architectures.

Recent advancements in computational chemistry have facilitated the exploration of 2-hydroxy-2-(4-methylthiophen-2-yl)acetic acid's potential bioactivity. Molecular docking studies have suggested that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and oxidative stress. These interactions could be exploited for therapeutic purposes, particularly in conditions where modulating such pathways is beneficial. Furthermore, its ability to form hydrogen bonds and its aromatic character may contribute to its stability and solubility in biological environments.

The synthesis of 2-hydroxy-2-(4-methylthiophen-2-yl)acetic acid can be approached through multiple routes, depending on the desired purity and scale of production. One common method involves the condensation of 4-methylthiophene-2-carboxylic acid with hydroxymethanol under controlled conditions. Alternatively, palladium-catalyzed cross-coupling reactions between halogenated thiophenes and hydroxymethyl Grignard reagents offer a more efficient pathway to introduce the hydroxyl group at the desired position.

In industrial applications, 2-hydroxy-2-(4-methylthiophen-2-yl)acetic acid may find use as an intermediate in large-scale drug manufacturing or as a precursor for specialty chemicals. Its compatibility with green chemistry principles has also been explored, with efforts focusing on optimizing reaction conditions to minimize waste and energy consumption. Such sustainable practices are increasingly important in pharmaceutical production to ensure environmental responsibility alongside cost-effectiveness.

The pharmacological potential of 2-hydroxy-2-(4-methylthiophen-2-yl)acetic acid continues to be an area of active research. Preclinical studies have begun to investigate its effects on cellular pathways associated with neurodegenerative diseases and cancer progression. The compound's ability to modulate these pathways may lead to novel therapeutic strategies that address unmet medical needs. Additionally, its structural features make it an attractive candidate for developing prodrugs designed to enhance bioavailability or targeted delivery systems.

As our understanding of molecular interactions evolves, so too does our appreciation for compounds like 2-hydroxy-2-(4-methylthiophen-2-yl)acetic acid. Advances in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have improved our ability to characterize its structure and dynamics in solution. These insights are crucial for refining synthetic routes and predicting biological behavior before extensive experimental validation is undertaken.

The future directions for research on CAS No. 2228290-26-2 include exploring its role in combinatorial chemistry and high-throughput screening (HTS) platforms. By integrating this compound into diverse libraries, researchers can accelerate the discovery process by rapidly testing large numbers of derivatives for bioactivity against various disease targets. Such approaches align with modern pharmaceutical development trends toward rapid innovation and precision medicine.

In conclusion, 2228290-26- 2228290-26 hydroxy hydro hydro hydro ()()< strong>()) ac gggg gic relevance makes it a compelling subject for continued investigation across multiple scientific disciplines.
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